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Compound of Interest

Compound Name: NSC380324

Cat. No.: B15607109

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC380324 is a potent and selective antagonist of the P2Y12 receptor, a key player in platelet

activation and aggregation. As a G protein-coupled receptor, P2Y12 is activated by adenosine

diphosphate (ADP), initiating a signaling cascade that leads to thrombus formation. By

inhibiting this receptor, NSC380324 serves as a valuable tool for research in thrombosis,

hemostasis, and cardiovascular diseases. These application notes provide detailed protocols

for the preparation of NSC380324 stock solutions and an overview of its mechanism of action.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of NSC380324 is essential for its

proper handling, storage, and use in experimental settings.
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Property Value

Molecular Formula C₃₁H₂₄N₄O₄

Molecular Weight 516.55 g/mol

Appearance Powder

Storage (Powder) -20°C for up to 3 years[1]

Storage (In Solvent) -80°C for up to 1 year[1]

P2Y12 Signaling Pathway and Mechanism of Action
of NSC380324
NSC380324 exerts its effect by blocking the P2Y12 receptor, thereby inhibiting the downstream

signaling cascade initiated by ADP. This ultimately prevents platelet aggregation.
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Caption: P2Y12 signaling and NSC380324 inhibition.

Experimental Protocols
Preparation of NSC380324 Stock Solution
This protocol details the steps for preparing a stock solution of NSC380324. The recommended

solvent is dimethyl sulfoxide (DMSO).
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Materials:

NSC380324 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions: Work in a well-ventilated area, preferably a chemical fume hood. Wear

appropriate PPE to avoid inhalation and skin contact.

Determine Required Concentration: Decide on the desired concentration for your stock

solution. A concentration of 10 mM is a common starting point for in vitro experiments.

Calculation: To prepare a 10 mM stock solution, use the following calculation:

Volume of DMSO (in L) = (Mass of NSC380324 (in g) / 516.55 g/mol ) / 0.010 mol/L

Example: To prepare a 10 mM stock solution from 1 mg of NSC380324:

Volume of DMSO (in µL) = (0.001 g / 516.55 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈

193.6 µL

Dissolution:

Carefully weigh the desired amount of NSC380324 powder and place it in a sterile

microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.
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Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution, but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year).[1] For short-term use,

storage at -20°C is also acceptable.

Note on Solubility: While a specific solubility value for NSC380324 in DMSO is not readily

available in the searched literature, related compounds have shown solubility of at least 20

mg/mL. The recommended 10 mM (~5.17 mg/mL) concentration should be readily achievable.

If a higher concentration is required, it is advisable to perform a small-scale solubility test first.

Summary of In Vivo Formulation
For animal studies, a common formulation involves a multi-component solvent system to

ensure bioavailability and minimize toxicity.

Component Proportion

DMSO As required to dissolve NSC380324

PEG300 30%

Tween 80 5%

Saline/PBS/ddH₂O 60%

Disclaimer: This information is intended for research use only. All experiments should be

conducted by trained professionals in a suitable laboratory setting. Please consult relevant

safety data sheets (SDS) before handling any chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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